2,5-Diphenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine
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Overview
Description
“2,5-Diphenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine” is a chemical compound with the molecular formula C22H18N2O . It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 22 carbon atoms, 18 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom .Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 326.39 .Scientific Research Applications
Synthesis and Chemical Properties
2,5-Diphenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine and its derivatives have been explored for their unique chemical properties, leading to various applications in scientific research. The compound's synthesis involves intramolecular [3+2] cycloaddition reactions and interactions with different chemical agents to produce multifunctional additives and novel structures. For instance, the preparation of pyrazolo[5,1-c][1,4]benzoxazines showcases the compound's capacity for forming fused heterocycles through intramolecular reactions, indicating its utility in creating complex molecular architectures (Shimizu et al., 1990). Similarly, the synthesis of multifunctional additives for gasoline motor oils from benzoxazine derivatives demonstrates the compound's potential in industrial applications, highlighting its versatility and capacity for modification (Hassan et al., 2011).
Biological and Pharmacological Potential
The biological and pharmacological exploration of this compound derivatives has identified several compounds with promising activities. Studies have revealed antimicrobial, anti-inflammatory, and antioxidant properties, making these compounds of interest for further pharmaceutical research. For example, derivatives showing high antimicrobial activity against specific bacterial strains, as well as compounds with anti-inflammatory effects superior to reference drugs like diclofenac, have been identified. This suggests potential therapeutic applications for these compounds in treating infections and inflammatory conditions (Mandzyuk et al., 2020). Additionally, the synthesis of novel derivatives with antibacterial activities emphasizes the compound's role in developing new antimicrobial agents, which is crucial in the face of rising antibiotic resistance (Bildirici et al., 2007).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2,5-diphenyl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O/c1-3-9-16(10-4-1)19-15-20-18-13-7-8-14-21(18)25-22(24(20)23-19)17-11-5-2-6-12-17/h1-14,20,22H,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWMCPCJSFNYUTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C3=CC=CC=C3OC(N2N=C1C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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